molecular formula C8H8O3S B8467299 4-Hydroxy-3-methylsulfanylbenzoic acid

4-Hydroxy-3-methylsulfanylbenzoic acid

Cat. No.: B8467299
M. Wt: 184.21 g/mol
InChI Key: RFZWUDLNHIWPJP-UHFFFAOYSA-N
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Description

4-Hydroxy-3-methylsulfanylbenzoic acid is a useful research compound. Its molecular formula is C8H8O3S and its molecular weight is 184.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8O3S

Molecular Weight

184.21 g/mol

IUPAC Name

4-hydroxy-3-methylsulfanylbenzoic acid

InChI

InChI=1S/C8H8O3S/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,9H,1H3,(H,10,11)

InChI Key

RFZWUDLNHIWPJP-UHFFFAOYSA-N

Canonical SMILES

CSC1=C(C=CC(=C1)C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 7c (0.5 g; 2.5 mmol) in glacial acetic acid/48% strength hydrobromic acid (1+1, 7 ml) was stirred under reflux for 6 h. The reaction mixture was cooled, added to H2O (20 ml) and adjusted to pH 2 using 10% strength Na2CO3 solution. The aqueous solution was extracted with diethyl ether (4×20 ml). The combined organic extract was washed with saturated NaCl solution (2×), dried over Na2SO4 and concentrated. On standing at room temperature, the off-brown oily residue (7d) crystallized out. The crystals were triturated with H2O, filtered off and dried.
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